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Compound of Interest

Ethyl 5-bromo-1-benzothiophene-
Compound Name:
2-carboxylate

Cat. No.: B1647644

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals interested in Ethyl 5-bromo-1-benzothiophene-2-carboxylate. It
covers the compound's chemical identity, synthesis, analytical characterization, and its
significant applications as a key intermediate in medicinal chemistry and materials science.

Introduction and Chemical Identity

Ethyl 5-bromo-1-benzothiophene-2-carboxylate is a heterocyclic organic compound
featuring a benzothiophene core. This structure is characterized by a benzene ring fused to a
thiophene ring. The molecule is further functionalized with a bromine atom at the 5-position and
an ethyl carboxylate group at the 2-position, making it a versatile building block in organic
synthesis.[1][2] Its strategic placement of reactive sites—the bromine atom for cross-coupling
reactions and the ester for amide bond formation or reduction—renders it highly valuable for
creating diverse and complex molecular architectures.[2]

The benzothiophene motif is a prominent scaffold in medicinal chemistry, known to impart
significant pharmacological activity. Consequently, this compound serves as a crucial starting
material for the synthesis of potential therapeutics targeting a range of diseases.[1][2]

Key Identifiers and Properties:
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Property Value Source(s)
CAS Number 13771-68-1 [1103114]
Molecular Formula C11HoBrO2S [11[3][4]
Molecular Weight 285.16 g/mol [1114]

ethyl 5-bromo-1-
IUPAC Name _ [4]
benzothiophene-2-carboxylate

Ethyl 5-bromo-1-
benzo[b]thiophene-2-

Synonyms carboxylate, 5- [1][4]
Bromobenzo[b]thiophene-2-

carboxylic acid ethyl ester

Appearance White to off-white solid (typical)
CCOC(=0)C1=CC2=C(S1)C=

SMILES [4]
CC(=C2)Br

QYNBPINLQQVHBJ-
InChiKey [4]
UHFFFAOYSA-N

Synthesis and Mechanistic Rationale

The synthesis of Ethyl 5-bromo-1-benzothiophene-2-carboxylate is not commonly detailed
as a direct, one-pot reaction in readily available literature, as it is often a commercially available
starting material. However, a logical and established synthetic approach involves the
esterification of the corresponding carboxylic acid, 5-bromobenzol[b]thiophene-2-carboxylic
acid.

Proposed Synthetic Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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